![molecular formula C14H12FNOS2 B2599280 (2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone CAS No. 2034243-01-9](/img/structure/B2599280.png)
(2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone
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Overview
Description
Synthesis Analysis
The synthesis of thiazolidine derivatives, which include “(2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone”, has been a subject of interest in recent years . Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . They are used as vehicles in the synthesis of valuable organic combinations . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
Molecular Structure Analysis
The molecular structure of “(2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone” consists of a thiazolidine ring attached to a thiophene ring and a fluorophenyl group. The thiazolidine ring is a five-membered heterocyclic ring containing sulfur at the first position and nitrogen at the third position .
Scientific Research Applications
Antifungal Activity
Thiazolidin-4-ones, including 2-imino-thiazolidin-4-ones, have been studied for their antifungal properties . In particular, the compound (2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone and its derivatives were tested against seven agricultural fungi. Notably, two new compounds—2-imino-3-(2,4-dichloro-5-fluorophenylthiazol-2-yl)-4-thiazolidinone and 2-imino-3-(2,4-dichlorophenylthiazol-2-yl)-4-thiazolidione —exhibited higher fungicidal effects compared to other prepared compounds.
Cytotoxicity and Anticancer Effects
Although not extensively studied, thiazolidinone derivatives have shown promise as cytotoxic agents . Investigating the impact of this compound on cancer cell lines could provide valuable insights into its potential anticancer properties.
Future Directions
The future directions for research on “(2-(3-Fluorophenyl)thiazolidin-3-yl)(thiophen-3-yl)methanone” and similar compounds involve the development of new drug candidates . Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design . The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity . These data provide useful information for designing next-generation drug candidates .
properties
IUPAC Name |
[2-(3-fluorophenyl)-1,3-thiazolidin-3-yl]-thiophen-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNOS2/c15-12-3-1-2-10(8-12)14-16(5-7-19-14)13(17)11-4-6-18-9-11/h1-4,6,8-9,14H,5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNVXLMOTDRAVTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1C(=O)C2=CSC=C2)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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